5-Hexyl-2,4-dihydroxyisophthalaldehyde

• IUPAC Name: 5-hexyl-2,4-dihydroxybenzene-1,3-dicarbaldehyde
• InChI: InChI=1S/C14H18O4/c1-2-3-4-5-6-10-7-11(8-15)14(18)12(9-16)13(10)17/h7-9,17-18H,2-6H2,1H3
• InChI Key: SNPQNSIKIJFGJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC(=C(C(=C1O)C=O)O)C=O
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol

Description

5-Hexyl-2,4-dihydroxyisophthalaldehyde is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Intramolecular Hydrogen Bonding and Molecular Structure :

  • 2,5-Dihydroxyterephthalaldehyde and 4,6-dihydroxyisophthalaldehyde, similar in structure to 5-Hexyl-2,4-dihydroxyisophthalaldehyde, exhibit significant intramolecular hydrogen bonding. This feature influences their molecular structure and could be linked to resonance-assisted hydrogen bonding, a concept relevant to the design and synthesis of novel compounds (Borisenko, Zauer, & Hargittai, 1996).

• Synthesis and Derivatives :

  • The synthesis of 4,6-dihydroxyisophthalaldehyde and its derivatives, including 5-methyl and 5-methoxy-derivatives, has been explored. This research provides a foundation for the creation of complex molecular architectures, which could be extended to 5-Hexyl-2,4-dihydroxyisophthalaldehyde (Worden, Kaufman, Smith, & Widiger, 1970).

• Potential Applications in Fluorimetric Analysis :

  • Analogs of 5-Hexyl-2,4-dihydroxyisophthalaldehyde, such as 4-Methoxy-ortho-phthalaldehyde and 4-hydroxy-ortho-phthalaldehyde, are highlighted for their potential in fluorimetric analysis of various amines and in the development of complex molecular structures (Moitessier, Rifai, Danjou, Mallard, & Cazier-Dennin, 2019).

• Chemical Properties and Antioxidant Activities :

  • The dissociation constants and relationships to antioxidant activities of compounds like 2,4- and 2,5-dihydroxybenzaldehydes have been studied. Understanding these chemical properties is crucial for assessing the potential antioxidant activity of similar compounds, such as 5-Hexyl-2,4-dihydroxyisophthalaldehyde (Brito et al., 2017).